Cas no 81761-83-3 (N-[3-(cyclohexylamino)propyl]-4-methyl-1-phenyl-1,4-dihydropyrazolo[4,3-c][1,2]benzothiazine-3-carboxamide 5,5-dioxide)

• Product name: N-[3-(cyclohexylamino)propyl]-4-methyl-1-phenyl-1,4-dihydropyrazolo[4,3-c][1,2]benzothiazine-3-carboxamide 5,5-dioxide
• CAS No: 81761-83-3
• MF: C₂₆H₃₁N₅O₃S
• MW: 493.621
• CID: 1805709
• PubChem ID: 3067597

N-[3-(cyclohexylamino)propyl]-4-methyl-1-phenyl-1,4-dihydropyrazolo[4,3-c][1,2]benzothiazine-3-carboxamide 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-[3-(Cyclohexylamino)propylaminocarbonyl]-1,4-dihydro-4-methyl-1-phenylpyrazolo[4,3-c][1,2]benzothiazine-5,5-dioxide
• N-[3-(cyclohexylamino)propyl]-4-methyl-1-phenyl-1,4-dihydropyrazolo[4,3-c][1,2]benzothiazine-3-carboxamide 5,5-dioxide
• N-[3-(cyclohexylamino)propyl]-4-methyl-5,5-dioxo-1-phenylpyrazolo[4,3-c][1,2]benzothiazine-3-carboxamide
• DTXSID90231341
• Pyrazolo(4,3-c)(1,2)benzothiazine-3-carboxamide, 1,4-dihydro-N-(3-(cyclohexylamino)propyl)-4-methyl-1-phenyl-, 5,5-dioxide
• 81761-83-3

• Inchi： InChI=1S/C26H31N5O3S/c1-30-25-23(26(32)28-18-10-17-27-19-11-4-2-5-12-19)29-31(20-13-6-3-7-14-20)24(25)21-15-8-9-16-22(21)35(30,33)34/h3,6-9,13-16,19,27H,2,4-5,10-12,17-18H2,1H3,(H,28,32)
• InChI Key： QDGDNXSMLUMLEZ-UHFFFAOYSA-N
• SMILES： CN1C2=C(C3=CC=CC=C3S1(=O)=O)N(N=C2C(=O)NCCCNC4CCCCC4)C5=CC=CC=C5

Computed Properties

• Exact Mass: 493.21476104g/mol
• Monoisotopic Mass: 493.21476104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų
• XLogP3: 4.2